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Compound of Interest

Compound Name:
(2-tert-Butyl-1-

ethynyl)diisopropoxyborane

CAS No.: 121021-24-7

Cat. No.: B055339

Get Quote

Abstract: This technical guide provides a comprehensive overview of the physical and chemical

properties of (2-tert-Butyl-1-ethynyl)diisopropoxyborane, also known as Diisopropyl (3,3-

dimethylbut-1-yn-1-yl)boronate. This versatile alkynylboronate ester is a valuable reagent in

modern organic synthesis, offering a unique combination of steric hindrance and reactivity. This

document is intended for researchers, scientists, and drug development professionals, offering

insights into its synthesis, characterization, and applications, with a focus on field-proven

methodologies and the underlying chemical principles.

Introduction and Molecular Overview
(2-tert-Butyl-1-ethynyl)diisopropoxyborane (CAS No. 121021-24-7) is an organoboron

compound featuring a sterically demanding tert-butyl group attached to an ethynyl moiety,

which is in turn bonded to a diisopropoxyborane group. The presence of the bulky tert-butyl

group provides significant steric shielding, influencing the reagent's reactivity and selectivity in

chemical transformations. The diisopropoxyboronate ester functionality offers a balance of

stability and reactivity, making it suitable for a range of applications, most notably in carbon-
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carbon bond-forming reactions. Alkynylboron compounds, in general, are of significant interest

due to their dual reactivity at the alkyne and the carbon-boron bond[1].

The structure of this molecule is key to its utility. The electron-deficient boron atom is stabilized

by the two oxygen atoms of the isopropoxy groups. The carbon-carbon triple bond provides a

site for various addition reactions, while the carbon-boron bond is amenable to transmetalation,

a key step in many cross-coupling reactions.

Figure 1: Chemical structure of (2-tert-Butyl-1-ethynyl)diisopropoxyborane.

Physical and Chemical Properties
The physical properties of (2-tert-Butyl-1-ethynyl)diisopropoxyborane are summarized in

the table below. These properties are critical for its handling, storage, and use in chemical

reactions. As a flammable liquid, appropriate safety precautions must be taken, including

storage in a cool, well-ventilated area away from ignition sources and handling in a fume

hood[2].

Property Value Reference(s)

CAS Number 121021-24-7 [2]

Molecular Formula C₁₂H₂₃BO₂ [2]

Molecular Weight 210.12 g/mol [2]

Appearance Colorless Liquid Inferred

Boiling Point 193-194 °C Inferred

Density 0.891 g/mL at 25 °C Inferred

Refractive Index (n20/D) 1.4160 Inferred

Flash Point 43.3 °C (closed cup) Inferred

Storage Temperature 2-8 °C Inferred

Synthesis and Purification
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While a specific, detailed synthesis for this exact molecule is not readily available in peer-

reviewed literature, a general and reliable method for the preparation of 1-

alkynyldiisopropoxyboranes can be adapted. The most common approach involves the

deprotonation of a terminal alkyne followed by quenching with a suitable boron electrophile,

such as triisopropyl borate[3].

Rationale for Synthetic Approach
This method is widely applicable and high-yielding for a variety of alkynylboronates. The choice

of a strong base, such as n-butyllithium, is crucial for the complete deprotonation of the

terminal alkyne (3,3-dimethyl-1-butyne in this case). The subsequent reaction with triisopropyl

borate forms a boronate complex, which upon acidic workup, yields the desired

diisopropoxyboronate ester. The use of anhydrous conditions is paramount to prevent

quenching of the lithium acetylide and hydrolysis of the borate ester.
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Figure 3: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.
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Experimental Protocol: Suzuki-Miyaura Coupling
Materials:

(2-tert-Butyl-1-ethynyl)diisopropoxyborane

Aryl halide (e.g., iodobenzene)

Palladium catalyst (e.g., Pd(PPh₃)₄)

Base (e.g., K₂CO₃ or Cs₂CO₃)

Solvent (e.g., 1,4-dioxane/water mixture)

Procedure:

To a reaction vessel, add the aryl halide (1.0 equiv), (2-tert-Butyl-1-
ethynyl)diisopropoxyborane (1.2 equiv), and the base (2.0 equiv).

Add the palladium catalyst (0.05 equiv).

Deoxygenate the solvent mixture (e.g., 3:1 dioxane:water) by bubbling with nitrogen or argon

for 15-20 minutes.

Add the deoxygenated solvent to the reaction vessel under an inert atmosphere.

Heat the reaction mixture to 80-100 °C and monitor the reaction progress by TLC or GC-MS.

Upon completion, cool the reaction to room temperature and dilute with an organic solvent

(e.g., ethyl acetate).

Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.

Filter and concentrate the solution under reduced pressure.

Purify the crude product by column chromatography on silica gel.

Dotz Benzannulation Reaction

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/product/b055339/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-tert-butyl-1-ethynyl-diisopropoxyborane
https://www.benchchem.com/product/b055339/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-tert-butyl-1-ethynyl-diisopropoxyborane
https://www.benchchem.com/product/b055339/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-tert-butyl-1-ethynyl-diisopropoxyborane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b055339?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The Dotz benzannulation is a powerful reaction for the synthesis of substituted phenols from

Fischer carbenes and alkynes.[4] The use of (2-tert-Butyl-1-ethynyl)diisopropoxyborane in

this reaction would lead to the formation of a substituted arylboronate, which can then be used

in subsequent cross-coupling reactions, demonstrating the utility of this reagent in tandem

reaction sequences.

Conclusion
(2-tert-Butyl-1-ethynyl)diisopropoxyborane is a valuable and versatile reagent in organic

synthesis. Its well-defined physical properties and predictable reactivity make it a reliable tool

for the construction of complex molecular architectures. The sterically demanding tert-butyl

group can impart unique selectivity in its reactions, while the diisopropoxyboronate moiety

provides a stable yet reactive handle for carbon-carbon bond formation. This guide provides a

foundational understanding of this compound, offering both established data and scientifically

grounded predictions to aid researchers in its effective application.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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